molecular formula C7H7BrN2O3 B6197368 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid CAS No. 2680533-13-3

3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid

Cat. No.: B6197368
CAS No.: 2680533-13-3
M. Wt: 247
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid is a useful research compound. Its molecular formula is C7H7BrN2O3 and its molecular weight is 247. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "2,4-dibromo-6-nitroaniline", "Ethyl acetoacetate", "Sodium ethoxide", "Hydrochloric acid", "Sodium nitrite", "Sodium sulfite", "Sodium hydroxide", "Sodium borohydride", "Bromine", "Sulfuric acid", "Acetic anhydride", "Sodium acetate", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: Nitration of 2,4-dibromo-6-nitroaniline with a mixture of concentrated sulfuric and nitric acid to yield 2,4-dibromo-6-nitroaniline-5-carboxylic acid.", "Step 2: Reduction of the nitro group in 2,4-dibromo-6-nitroaniline-5-carboxylic acid to an amino group using sodium sulfite and sodium nitrite.", "Step 3: Cyclization of the resulting amino compound with ethyl acetoacetate in the presence of sodium ethoxide to form 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine.", "Step 4: Hydrolysis of the ester group in 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine using hydrochloric acid to yield 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid.", "Step 5: Reduction of the carboxylic acid group in 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid to an alcohol using sodium borohydride.", "Step 6: Bromination of the resulting alcohol with bromine in acetic anhydride and sodium acetate to yield 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid." ] }

CAS No.

2680533-13-3

Molecular Formula

C7H7BrN2O3

Molecular Weight

247

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.